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Compound of Interest

Compound Name:
2-(2-Benzothiazolyl)-5-

methylphenol

CAS No.: 56048-54-5

Cat. No.: B1267060

Get Quote

Part 1: Executive Summary & Immediate Directives
Do not treat this compound as general organic waste. 2-(2-Benzothiazolyl)-5-methylphenol
(CAS: 21703-55-9), often referred to as MMPBT or related benzothiazole derivatives, presents

specific environmental persistence risks and aquatic toxicity.[1]

Immediate Action Plan:

Segregation: Isolate all solid and liquid waste containing this compound from general trash

and sewer systems.

Labeling: Clearly mark all waste containers with "Non-Halogenated Organic - High Aquatic

Toxicity."

Disposal Method: The only authorized disposal route is High-Temperature Incineration via a

licensed chemical waste contractor.[1]
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Part 2: Chemical Profile & Hazard Logic (Causality)
[1]
To manage disposal effectively, one must understand the why behind the protocol. This

compound is not just an irritant; it is a stable organic framework containing nitrogen and sulfur,

which dictates its environmental fate.

Chemical Identity[1][2][3]
IUPAC Name: 2-(2-Hydroxy-5-methylphenyl)benzothiazole[1]

Synonyms: 2-(2-Benzothiazolyl)-p-cresol; MMPBT[1]

CAS Number: 21703-55-9[1]

Molecular Formula: C₁₄H₁₁NOS

Molecular Weight: 241.31 g/mol

Hazard Analysis & Causality
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Hazard Class Risk Factor Operational Implication

Aquatic Toxicity High (H411/H412)

Zero-Discharge Rule: Under

no circumstances can this

enter sink drains.[1]

Benzothiazole rings are

resistant to standard

wastewater biodegradation.[1]

Combustion NOₓ / SOₓ Formation

Incineration Only: Open

burning is prohibited.[1]

Controlled incineration with

scrubbers is required to

capture toxic sulfur and

nitrogen oxides.

Irritant
Skin/Eye/Respiratory (H315,

H319, H335)

Dust Control: Solid waste must

be double-bagged or sealed to

prevent aerosolization during

handling.[1]

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Spills)
Applicability: Expired powder, spill cleanup materials, heavily contaminated gloves.

Containment: Place the solid material into a chemically compatible container (HDPE jar or

amber glass).

Solvation (Optional but Recommended): If the powder is fine and prone to dusting, dissolve it

in a minimal amount of a combustible solvent (e.g., Acetone or Ethanol) to bind it before

sealing.

Secondary Containment: Place the primary container inside a clear, sealable hazardous

waste bag (4-mil thickness).

Labeling: Affix a hazardous waste tag listing:
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Chemical Name: 2-(2-Benzothiazolyl)-5-methylphenol[1]

Hazard Checkboxes: Irritant, Toxic to Aquatic Life.[2][3]

State: Solid/Sludge.[1][4][5]

Protocol B: Liquid Waste (Mother Liquors & Solvents)
Applicability: Reaction mixtures, HPLC waste, washing solvents.

Segregation: Do not mix with halogenated solvents (like Chloroform/DCM) unless

unavoidable.[1] Halogens complicate the incineration process.[1]

Collection: Pour into a dedicated "Non-Halogenated Organic" waste carboy (HDPE or

Stainless Steel).

Concentration Limit: Ensure the concentration of the benzothiazole derivative does not

exceed the solubility limit to prevent precipitation and sludge formation at the bottom of the

carboy.

PH Check: Ensure the waste stream is neutral (pH 6-8). If the process involved strong

acids/bases, neutralize before adding to the organic waste stream to prevent exothermic

reactions in the drum.

Protocol C: Trace Contaminated Debris
Applicability: Weigh boats, pipettes, paper towels.

Evaluation: If the debris is visibly soiled, treat as Protocol A.

Trace Levels: If the debris has only microscopic residue, it may be collected in the "Solid

Hazardous Debris" bin (usually a yellow or red bin in the lab).

Prohibition: Never throw these items in the regular "black bag" trash.

Part 4: Waste Segregation Logic Flow
The following diagram illustrates the decision-making process for segregating 2-(2-
Benzothiazolyl)-5-methylphenol waste streams to ensure compliance and safety.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1267060/docs?utm_src=pdf-body#operational-disposal-guide-2-2-benzothiazolyl-5-methylphenol-1
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Hydroxy-5-methylphenyl_benzothiazole
https://www.fishersci.com/store/msds?partNumber=AC292510025&productDescription=PETROLEUM+ETHER+%28+BOILIN+2.5LT&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/d97703
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Hydroxy-5-methylphenyl_benzothiazole
https://www.researchgate.net/publication/286339434_Removal_of_aqueous_benzothiazoles_using_immobilized_bacteria
https://www.pca.state.mn.us/sites/default/files/w-hw2-00.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Hydroxy-5-methylphenyl_benzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Hydroxy-5-methylphenyl_benzothiazole
https://www.benchchem.com/product/b1267060/docs?utm_src=pdf-body#operational-disposal-guide-2-2-benzothiazolyl-5-methylphenol-1
https://www.benchchem.com/product/b1267060/docs?utm_src=pdf-body#operational-disposal-guide-2-2-benzothiazolyl-5-methylphenol-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
2-(2-Benzothiazolyl)-5-methylphenol

Determine Physical State
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Solid
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(e.g., DCM, Chloroform) Is it pure chemical or debris?
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(Incineration)

Yes

Stream B: Non-Halogenated Organic Waste
(High BTU Fuel Blending)

No (Acetone, EtOH)

Stream C: Solid Chemical Waste
(Lab Pack for Incineration)

Pure / Spill Cleanup

Stream D: Contaminated Debris
(Hazardous Solid Bin)

Gloves / Pipettes

Click to download full resolution via product page

Figure 1: Decision logic for segregating benzothiazole waste streams. Note that all paths lead

to thermal destruction (incineration).[1]

Part 5: Regulatory & Compliance Framework[6]
US EPA (RCRA)
While 2-(2-Benzothiazolyl)-5-methylphenol is not explicitly listed on the P-list or U-list, it must

be characterized by the generator.[1]

Waste Code: If mixed with ignitable solvents, use D001. If toxic characteristics are

determined via TCLP (unlikely for this specific solid but possible), apply D003 (Reactivity)

only if mixed with strong oxidizers.

Generator Status: Treat as a "Non-Listed Hazardous Waste" requiring manifestation.[1]
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European Waste Catalogue (EWC)[1]
Code 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.

Transport (DOT/IATA)
When preparing for off-site disposal:

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (2-(2-
Benzothiazolyl)-5-methylphenol).[1]

UN Number: UN 3077

Class: 9

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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